Cas no 2171672-78-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• CAS No: 2171672-78-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6326506
• PubChem ID: 164664000
• Update Time: 2025-05-21

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• EN300-1488960
• (1r,4r)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid
• EN300-1571012
• EN300-1544153
• (1s,4s)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid
• 2171672-78-7
• 4-[2-({[(9h-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-23(24(29)27-17-13-11-16(12-14-17)25(30)31)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： HNQPVNDKCGCUQD-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid

Research Briefing on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS: 2171672-78-7)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS: 2171672-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers aiming to develop novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the *Journal of Medicinal Chemistry* detailed an improved synthetic route that increases yield and purity while reducing byproduct formation. The study highlighted the compound's role in facilitating the synthesis of cyclic peptides, which are increasingly recognized for their potential in targeting challenging disease pathways, such as those involved in cancer and infectious diseases.

In addition to its synthetic utility, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid has been investigated for its potential as a building block in the development of peptide-based therapeutics. A 2024 study published in *Bioorganic & Medicinal Chemistry Letters* explored its incorporation into peptidomimetics designed to inhibit protein-protein interactions (PPIs). The results demonstrated enhanced binding affinity and metabolic stability, suggesting promising applications in drug discovery.

Further research has also examined the compound's physicochemical properties, including its solubility and stability under various conditions. These studies are critical for ensuring its reproducibility and scalability in industrial settings. For instance, a recent preprint on *ChemRxiv* reported that the compound exhibits excellent stability in aqueous solutions at physiological pH, making it suitable for use in biological assays and formulation development.

Looking ahead, the versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid positions it as a key player in the advancement of peptide-based drug discovery. Ongoing research aims to expand its applications, including its use in the development of targeted drug delivery systems and multifunctional therapeutics. As the field continues to evolve, this compound is expected to play a pivotal role in bridging the gap between synthetic chemistry and biomedical innovation.